Cas no 681274-41-9 (2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(3,5-dimethylphenyl)acetamide)

• Product Name: 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(3,5-dimethylphenyl)acetamide
• CAS No: 681274-41-9
• MF: C₂₅H₂₃BrN₂OS
• MW: 479.431924104691
• CID: 6278496
• PubChem ID: 4126627
• Update Time: 2025-06-08

2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(3,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(3,5-dimethylphenyl)acetamide
• 2-({1-[(4-bromophenyl)methyl]-1H-indol-3-yl}sulfanyl)-N-(3,5-dimethylphenyl)acetamide
• AKOS024582448
• 2-[1-[(4-bromophenyl)methyl]indol-3-yl]sulfanyl-N-(3,5-dimethylphenyl)acetamide
• Oprea1_478659
• AB00668320-01
• 2-((1-(4-bromobenzyl)-1H-indol-3-yl)thio)-N-(3,5-dimethylphenyl)acetamide
• 681274-41-9
• F0545-0127

• Inchi： 1S/C25H23BrN2OS/c1-17-11-18(2)13-21(12-17)27-25(29)16-30-24-15-28(23-6-4-3-5-22(23)24)14-19-7-9-20(26)10-8-19/h3-13,15H,14,16H2,1-2H3,(H,27,29)
• InChI Key： XDRRFNXKGOHUFM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C=C(C2C=CC=CC1=2)SCC(NC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 478.07145g/mol
• Monoisotopic Mass: 478.07145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(3,5-dimethylphenyl)acetamide

Comprehensive Overview of 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(3,5-dimethylphenyl)acetamide (CAS No. 681274-41-9)

The compound 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(3,5-dimethylphenyl)acetamide, identified by CAS No. 681274-41-9, is a specialized organic molecule with a unique structural framework. This compound combines an indole core, a bromophenyl moiety, and a dimethylphenyl acetamide group, making it a subject of interest in medicinal chemistry and material science. Its intricate design allows for potential applications in drug discovery, particularly in targeting specific biological pathways.

Researchers have shown growing interest in 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(3,5-dimethylphenyl)acetamide due to its structural similarity to bioactive molecules. The presence of the indole ring, a common motif in pharmaceuticals, suggests potential interactions with enzymes or receptors. Meanwhile, the bromophenyl group may enhance binding affinity, while the acetamide tail could improve solubility and pharmacokinetic properties. Such features align with current trends in small-molecule drug development and targeted therapy.

In the context of AI-driven drug discovery, compounds like CAS No. 681274-41-9 are often analyzed for their QSAR (Quantitative Structure-Activity Relationship) properties. Computational models predict how structural modifications could optimize efficacy, reducing the need for extensive lab testing. This aligns with the increasing demand for cost-effective and time-efficient research methodologies in the pharmaceutical industry.

Another area of exploration is the compound’s potential role in material science. The sulfanyl linkage and aromatic systems may contribute to electronic properties useful in organic semiconductors or photovoltaic materials. With the rise of green energy technologies, such applications could position 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(3,5-dimethylphenyl)acetamide as a candidate for sustainable innovation.

From a synthetic chemistry perspective, the preparation of CAS No. 681274-41-9 involves multi-step organic reactions, including alkylation, sulfuration, and amide coupling. These processes are frequently optimized for yield and purity, reflecting broader industry priorities like process intensification and waste reduction. Researchers often seek guidance on scalable synthesis protocols, a common query in academic and industrial forums.

Safety and regulatory compliance are also critical considerations. While 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(3,5-dimethylphenyl)acetamide is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. This resonates with the growing emphasis on ESG (Environmental, Social, and Governance) standards in chemical manufacturing.

In summary, 2-({1-(4-bromophenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(3,5-dimethylphenyl)acetamide (CAS No. 681274-41-9) represents a versatile compound with promising applications in drug discovery, material science, and sustainable chemistry. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the era of AI-augmented science and green technology.